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Compound of Interest

Compound Name: 2-Amino-6-hydroxypyridine

Cat. No.: B432524 Get Quote

Essential Safety and Handling Guide for 2-
Amino-6-hydroxypyridine
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Amino-6-hydroxypyridine (CAS: 5154-00-7), a vital reagent in various research and

development applications. The following procedures are designed to ensure the safety of

laboratory personnel and compliance with standard safety protocols.
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Identifier Value

Chemical Name 2-Amino-6-hydroxypyridine

CAS Number 5154-00-7

Molecular Formula C₅H₆N₂O

Molecular Weight 110.12 g/mol

GHS Pictogram GHS07 (Exclamation Mark)

GHS Signal Word Warning

Hazard Statements
H302: Harmful if swallowedH319: Causes

serious eye irritation

Precautionary Statements
P264, P280, P301+P312, P305+P351+P338,

P337+P313, P501

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when handling 2-Amino-6-hydroxypyridine to

minimize exposure risk. The following table summarizes the recommended PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b432524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b432524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification Purpose

Hand Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber recommended). Double

gloving is advised for extended

handling.

To prevent skin contact.

Regularly check for signs of

degradation or punctures.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust

particles and splashes.

Skin and Body Protection
A fully-buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably within a certified

chemical fume hood.

To avoid inhalation of dust

particles.

Note: No specific glove breakthrough time data is available for 2-Amino-6-hydroxypyridine. It

is crucial to consult the glove manufacturer's chemical resistance guide for specific

recommendations.

Operational Plan: Handling and Storage
Engineering Controls:

Always handle 2-Amino-6-hydroxypyridine in a certified chemical fume hood to minimize

inhalation exposure.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[1]

Safe Handling Procedures:

Before use, consult the Safety Data Sheet (SDS) for the most current and detailed safety

information.

Wear the appropriate PPE as specified in the table above.
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Avoid generating dust when handling the solid material.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical.[2]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and acids.

The storage area should be clearly labeled, and access should be restricted to authorized

personnel.

Disposal Plan
All waste containing 2-Amino-6-hydroxypyridine must be treated as hazardous waste.

Waste Segregation and Collection:

Collect waste material, including contaminated consumables (e.g., gloves, weighing paper),

in a designated and clearly labeled hazardous waste container.[3]

The container must be kept closed and stored in a designated satellite accumulation area.

Disposal Method:

Disposal of pyridine-containing waste should be conducted through a licensed professional

waste disposal service.

The primary method of disposal for pyridine derivatives is typically high-temperature

incineration.[2]

All local, state, and federal regulations regarding hazardous waste disposal must be strictly

followed.[3]

Experimental Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.atsdr.cdc.gov/toxprofiles/tp52-c4.pdf
https://www.benchchem.com/product/b432524?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_Pyridine_2_6_d2_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp52-c4.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Pyridine_2_6_d2_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b432524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines a general workflow for handling 2-Amino-6-hydroxypyridine in

a laboratory setting.

General Workflow for Handling 2-Amino-6-hydroxypyridine
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Click to download full resolution via product page

Caption: General laboratory workflow for handling solid 2-Amino-6-hydroxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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